Cas no 2171906-38-8 (1-(3-hydroxy-2,2-dimethylpropyl)-5-propyl-1H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 1-(3-hydroxy-2,2-dimethylpropyl)-5-propyl-1H-1,2,3-triazole-4-carbaldehyde
• CAS No: 2171906-38-8
• MF: C₁₁H₁₉N₃O₂
• MW: 225.287462472916
• CID: 6197320
• PubChem ID: 165779910
• Update Time: 2025-08-03

1-(3-hydroxy-2,2-dimethylpropyl)-5-propyl-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(3-hydroxy-2,2-dimethylpropyl)-5-propyl-1H-1,2,3-triazole-4-carbaldehyde
• EN300-1594510
• 2171906-38-8

• Inchi： 1S/C11H19N3O2/c1-4-5-10-9(6-15)12-13-14(10)7-11(2,3)8-16/h6,16H,4-5,7-8H2,1-3H3
• InChI Key： PCNUWIFNKPMYEF-UHFFFAOYSA-N
• SMILES： OCC(C)(C)CN1C(=C(C=O)N=N1)CCC

Computed Properties

• Exact Mass: 225.147726857g/mol
• Monoisotopic Mass: 225.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 68Ų

Additional information on 1-(3-hydroxy-2,2-dimethylpropyl)-5-propyl-1H-1,2,3-triazole-4-carbaldehyde

Introduction to 1-(3-hydroxy-2,2-dimethylpropyl)-5-propyl-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 2171906-38-8)

1-(3-hydroxy-2,2-dimethylpropyl)-5-propyl-1H-1,2,3-triazole-4-carbaldehyde is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. Its molecular framework, featuring a triazole core and an aldehyde functional group, positions it as a versatile intermediate in the development of novel therapeutic agents. The compound’s unique combination of hydroxyl and alkyl substituents contributes to its potential reactivity and biological activity, making it a subject of interest for researchers exploring innovative drug discovery strategies.

The CAS number 2171906-38-8 provides a unique identifier for this chemical entity, ensuring precise referencing in scientific literature and industrial applications. This compound belongs to the broader category of triazole derivatives, which have been widely studied due to their broad spectrum of biological activities. Triazoles are known for their ability to interact with various biological targets, including enzymes and receptors, which makes them valuable scaffolds for medicinal chemistry.

Recent advancements in synthetic methodologies have enabled the efficient preparation of 1-(3-hydroxy-2,2-dimethylpropyl)-5-propyl-1H-1,2,3-triazole-4-carbaldehyde, facilitating its exploration in drug development pipelines. The presence of the aldehyde group (CHO) in its structure suggests potential utility as a building block for further functionalization via condensation reactions with nucleophiles such as amines or hydrazines. This reactivity is particularly relevant in the synthesis of heterocyclic compounds that exhibit pharmacological properties.

One of the most compelling aspects of this compound is its potential application in the design of small-molecule inhibitors targeting inflammatory and infectious diseases. The triazole ring is a well-established pharmacophore in medicinal chemistry, often incorporated into drugs due to its ability to modulate enzyme activity and receptor binding. For instance, triazole derivatives have been explored as antifungal agents, where they disrupt fungal cell wall synthesis or inhibit essential metabolic pathways. The structural features of 1-(3-hydroxy-2,2-dimethylpropyl)-5-propyl-1H-1,2,3-triazole-4-carbaldehyde may confer similar advantages while offering novel chemical space for drug design.

The hydroxyl substituent at the 3-position of the propyl side chain introduces polarity and hydrogen bonding capabilities to the molecule. This feature can enhance binding affinity to biological targets by forming hydrogen bonds with polar residues in proteins or nucleic acids. Additionally, the isopropyl group adjacent to the hydroxyl moiety contributes to steric bulk, which may influence the compound’s solubility and metabolic stability. These structural elements collectively make this compound a promising candidate for further biochemical evaluation.

In vitro studies have begun to elucidate the biological profile of 1-(3-hydroxy-2,2-dimethylpropyl)-5-propyl-1H-1,2,3-triazole-4-carbaldehyde, revealing potential interactions with enzymes such as cytochrome P450 monooxygenases or kinases. These enzymes play critical roles in drug metabolism and signal transduction pathways, respectively. By modulating their activity, this compound could serve as a lead structure for developing therapeutics with improved pharmacokinetic properties or enhanced therapeutic efficacy.

The propyl chain at the 5-position further diversifies the molecular architecture of this compound, allowing for structural modifications that could optimize its pharmacological properties. For example, longer alkyl chains can influence membrane permeability and binding affinity to lipid-based receptors. Future research may explore derivatization strategies to fine-tune these parameters while maintaining biological activity.

From a synthetic perspective, 1-(3-hydroxy-2,2-dimethylpropyl)-5-propyl-1H-1,2,3-triazole-4-carbaldehyde represents an intriguing example of how functional group interplay can lead to complex molecular architectures with potential therapeutic value. The combination of an aldehyde group for further derivatization and a triazole core for biological interaction provides a rich platform for medicinal chemists to explore new drug candidates.

The growing interest in heterocyclic compounds like triazoles is driven by their diverse biological activities and synthetic accessibility. Advances in computational chemistry have also enabled high-throughput virtual screening (HTVS) approaches to identify promising scaffolds such as 1-(3-hydroxy-2,2-dimethylpropyl)-5-propyl-1H-1,2,3-triazole-4-carbaldehyde more efficiently than traditional methods. These computational tools can predict binding affinities and metabolic liabilities early in the drug discovery process, reducing time-to-market for novel therapeutics.

In conclusion, 1-(3-hydroxy-2-methylpropyl)-5-propytl-Hl ,23-triaZol-e4-caRbaLdeH (CAS No.l 2171906-l38-l8) is a structurally interesting compound with potential applications in pharmaceutical research and development Its unique combination o( functional groups positions it as a valuable intermediate for synthesizing novel bioactive molecules Future studies should focus on expanding its chemical space through derivatization efforts while evaluating its biological profile through rigorous biochemical assays These efforts could yield novel therapeutic agents with improved efficacy and selectivity